Cas no 31309-66-7 (3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo-)

• Product Name: 3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo-
• CAS No: 31309-66-7
• MF: C₁₅H₁₂BrN₃
• MW: 314.179882049561
• CID: 318333
• PubChem ID: 318701
• Update Time: 2025-04-19

3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinamine,4-(4-aminophenyl)-1-bromo-
• NSC-256933
• NSC256933
• 4-(4-aminophenyl)-1-bromoisoquinolin-3-amine
• DTXSID40312538
• 31309-66-7

• Inchi： 1S/C15H12BrN3/c16-14-12-4-2-1-3-11(12)13(15(18)19-14)9-5-7-10(17)8-6-9/h1-8H,17H2,(H2,18,19)
• InChI Key： QOLPUXGNCDMERI-UHFFFAOYSA-N
• SMILES： BrC1=C2C=CC=CC2=C(C(N)=N1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 313.02156
• Monoisotopic Mass: 313.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.549
• Boiling Point: 478°C at 760 mmHg
• Flash Point: 242.9°C
• Refractive Index: 1.753
• PSA: 64.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines